molecular formula C12H10BrNO B8533360 6-Bromo-1,2,3,9-tetrahydro-4H-carbazol-4-one

6-Bromo-1,2,3,9-tetrahydro-4H-carbazol-4-one

Cat. No.: B8533360
M. Wt: 264.12 g/mol
InChI Key: LOVJHBWOEBXDMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Bromo-1,2,3,9-tetrahydro-4H-carbazol-4-one is a useful research compound. Its molecular formula is C12H10BrNO and its molecular weight is 264.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10BrNO

Molecular Weight

264.12 g/mol

IUPAC Name

6-bromo-1,2,3,9-tetrahydrocarbazol-4-one

InChI

InChI=1S/C12H10BrNO/c13-7-4-5-9-8(6-7)12-10(14-9)2-1-3-11(12)15/h4-6,14H,1-3H2

InChI Key

LOVJHBWOEBXDMA-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C(=O)C1)C3=C(N2)C=CC(=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product of Stage (i) (1.5 g) was heated under reflux with dry zinc chloride (16 g) in glacial acetic acid (75 ml) for 24 h. The mixture was cooled, poured into water (200 ml), and the resulting solid filtered off and dried (0.95 g). Purification by flash chromatography (E) gave the title compound as a solid (125 mg). T.l.c. (F), Rf 0.65
Name
product
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Three
Quantity
16 g
Type
catalyst
Reaction Step Three

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